Cas no 18826-61-4 (1-(3-methylphenyl)propan-2-one)

• Product Name: 1-(3-methylphenyl)propan-2-one
• CAS No: 18826-61-4
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• MDL: MFCD00210466
• CID: 194926
• PubChem ID: 2734110
• Update Time: 2024-10-31

1-(3-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(m-Tolyl)propan-2-one
• 1-(3-methylphenyl)propan-2-one
• 2-Propanone,1-(3-methylphenyl)-
• 1-(3-methylphenyl)-2-propanone
• 1-(3-methylphenyl)acetone
• 1-m-tolylpropan-2-one
• 3-METHYLPHENYLACETONE
• m-methylphenylacetone
• m-tolunylacetone
• 3-TOLYLACETONE
• (M-METHYLPHENYL)ACETONE
• 3-Methylphenylacetone97%
• 3-Methylphenylacetone,99%
• 3-METHYLPHENYLACETONE 97%
• 18826-61-4
• 3-methylphenylacetone, AldrichCPR
• N12785
• DTXSID80370132
• AKOS010016501
• EN300-225303
• A880526
• MFCD00210466
• NS-01131
• OWZZXUNOENOULT-UHFFFAOYSA-N
• SCHEMBL1699683
• 2-Propanone, 1-(3-methylphenyl)-

• MDL： MFCD00210466
• Inchi： 1S/C10H12O/c1-8-4-3-5-10(6-8)7-9(2)11/h3-6H,7H2,1-2H3
• InChI Key： OWZZXUNOENOULT-UHFFFAOYSA-N
• SMILES： O=C(C)CC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 148.08900
• Monoisotopic Mass: 148.088815
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Yellow clear liquid
• Density: 0.9332 (rough estimate)
• Boiling Point: 228.81°C (rough estimate)
• Flash Point: 96.5°C
• Refractive Index: 1.5135-1.5155
• PSA: 17.07000
• LogP: 2.12650
• Solubility: Uncertain

1-(3-methylphenyl)propan-2-one Security Information

• Hazard Category Code： 22
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Storage Condition：Cold storage (+4 ° C)
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes